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Compound of Interest

Compound Name: Antiblaze 100

Cat. No.: B10775394 Get Quote

A detailed guide for researchers and professionals in materials science on the efficacy and

mechanisms of two distinct flame retardants.

This guide provides an objective comparison of the performance of Antiblaze 100, a

chlorinated phosphate ester, and decabromodiphenyl ether (decaBDE), a brominated flame

retardant. While decaBDE has been a widely used flame retardant, concerns over its

environmental persistence and potential health risks have led to phase-outs and a search for

alternatives.[1] This comparison aims to equip researchers, scientists, and drug development

professionals with the necessary data to evaluate these two flame retardants based on their

performance, mechanisms of action, and thermal stability.

Performance Overview
The effectiveness of a flame retardant is measured by its ability to inhibit or delay combustion

in various materials. Key performance indicators include the Limiting Oxygen Index (LOI),

which measures the minimum oxygen concentration required to sustain combustion, and the

UL-94 standard, which classifies the flammability of plastic materials.

Table 1: General Properties of Antiblaze 100 and decaBDE
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Property Antiblaze 100
decabromodiphenyl ether
(decaBDE)

Chemical Class Chlorinated Phosphate Ester

Brominated Flame Retardant

(Polybrominated Diphenyl

Ether)

Chemical Name

2,2-Bis(chloromethyl)-1,3-

propanediyl bis[bis(2-

chloroethyl) phosphate]

1,1′-Oxybis(2,3,4,5,6-

pentabromobenzene)

CAS Number 38051-10-4 1163-19-5

Molecular Formula C13H24Cl6O8P2 C12Br10O

Appearance Viscous Liquid White to off-white powder

Quantitative Performance Data
Direct comparative studies between Antiblaze 100 and decaBDE under identical conditions

are scarce in publicly available literature. However, by compiling data from various sources on

their performance in common polymers such as High Impact Polystyrene (HIPS) and polyester,

a comparative assessment can be made.

Table 2: Flame Retardant Performance in High Impact Polystyrene (HIPS)

Flame
Retardant

Polymer
Loading Level
(% by weight)

LOI (%)
UL-94 Rating
(Thickness)

decaBDE /

Antimony

Trioxide (3:1)

HIPS 12% decaBDE Not specified
V-0 (0.8mm -

3.2mm)[2]

Representative

Chlorinated

Phosphate Ester

HIPS Not specified
Data not

available

Data not

available

Note: Specific performance data for Antiblaze 100 in HIPS is not readily available in the

reviewed literature. The performance of chlorinated phosphate esters can vary based on the
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specific composition and loading level.

Table 3: Flame Retardant Performance in Polyester Textiles

Flame
Retardant

Polymer
Loading Level
(% by weight)

LOI (%) UL-94 Rating

decaBDE Polyester 5% (as Bromine) 28.5 V-0

Antiblaze CU/CT

(Cyclic

Phosphonate)

Polyester 3-12% Not specified Pass (Durable)

Note: Antiblaze 100 is a chlorinated phosphate ester, while Antiblaze CU/CT are cyclic

phosphonates; their performance may differ. The data for Antiblaze CU/CT indicates its

effectiveness in textiles.

Thermal Stability
Thermogravimetric Analysis (TGA) is used to evaluate the thermal stability of the flame

retardants and their effect on the polymer matrix.

Table 4: Thermal Decomposition Data (TGA)

Flame Retardant
Onset of Decomposition
(in Polymer)

Key Decomposition Stages

decaBDE ~340-400°C (in HIPS) Single major weight loss step.

Antiblaze CU/CT
150°C (2% weight loss), 200°C

(4-8% weight loss)

Gradual weight loss at lower

temperatures.

Note: TGA data for Antiblaze 100 is not specified in the available literature. The data for

Antiblaze CU/CT, a related product line for textiles, is provided for illustrative purposes.

Mechanisms of Action
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The way a flame retardant works is crucial to its effectiveness and its impact on the properties

of the host material. Antiblaze 100 and decaBDE operate through fundamentally different

mechanisms.

Decabromodiphenyl Ether (decaBDE): Gas-Phase Inhibition

DecaBDE functions primarily in the gas phase.[3] Upon heating, the C-Br bonds break,

releasing bromine radicals (Br•) into the gas phase where combustion occurs. These bromine

radicals are highly effective at scavenging the high-energy H• and OH• radicals that propagate

the fire, effectively interrupting the combustion chain reaction. Antimony trioxide (Sb2O3) is

often used as a synergist with decaBDE. It reacts with the released HBr to form antimony

trihalides and oxyhalides, which also act as gaseous radical traps.

DecaBDE Gas-Phase Flame Retardant Mechanism.

Antiblaze 100 (Chlorinated Phosphate Ester): Condensed and Gas-Phase Action

As a chlorinated phosphate ester, Antiblaze 100 is believed to exhibit a dual-mode mechanism

of action, functioning in both the condensed and gas phases.

Condensed Phase: Upon heating, the phosphorus-containing components can decompose

to form phosphoric acid. This acts as a catalyst for the dehydration of the polymer, leading to

the formation of a protective char layer on the material's surface. This char layer insulates

the underlying polymer from heat and oxygen, slowing down further decomposition and the

release of flammable volatiles.

Gas Phase: The chlorine and phosphorus components can be released into the gas phase

during combustion. In the gas phase, they can act as radical scavengers, similar to bromine,

to interrupt the combustion process, although generally considered less efficient than

bromine.

Antiblaze 100 Dual-Mode Flame Retardant Mechanism.

Experimental Protocols
Standardized testing methods are crucial for the reliable evaluation of flame retardant

performance.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b10775394?utm_src=pdf-body
https://www.researchgate.net/figure/TGA-data-for-different-bromine-based-flame-retardant-BFRs_tbl2_259140656
https://www.benchchem.com/product/b10775394?utm_src=pdf-body
https://www.benchchem.com/product/b10775394?utm_src=pdf-body
https://www.benchchem.com/product/b10775394?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10775394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Limiting Oxygen Index (LOI)

This test is conducted according to standards such as ASTM D2863 or ISO 4589. A small,

vertically oriented specimen is ignited at the top, and a mixture of oxygen and nitrogen is

flowed upwards around it. The concentration of oxygen is gradually reduced until the flame is

just extinguished. The LOI is the minimum percentage of oxygen that just supports flaming

combustion.

Prepare Specimen

Place in Test Column

Ignite Top of Specimen

Flow O2/N2 Mixture

Observe Combustion

Adjust O2 Concentration

Flame ContinuesFlame Extinguished?

Flame Flickers

No

Record LOI Value

Yes
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Click to download full resolution via product page

Experimental Workflow for Limiting Oxygen Index (LOI) Test.

UL-94 Vertical Burn Test

This test, governed by the UL-94 standard, involves applying a flame to a vertically suspended

specimen for a specified duration. The material's classification (V-0, V-1, or V-2) is determined

by factors such as the afterflame time, afterglow time, and whether flaming drips ignite a cotton

swatch placed below the specimen. A V-0 rating indicates the highest level of flame retardancy

under this standard.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature in a controlled

atmosphere. This analysis provides information on the thermal stability of the flame retardant

and the treated polymer, including the onset of decomposition and the formation of char. The

experimental setup typically involves heating a small sample in a pan at a constant rate (e.g.,

10°C/min) in an atmosphere of nitrogen or air.

Conclusion
DecaBDE has historically been an effective gas-phase flame retardant, particularly in HIPS for

electronics enclosures. However, due to its environmental and health concerns, the industry

has shifted towards alternatives.

Antiblaze 100, a chlorinated phosphate ester, represents a class of flame retardants that can

offer a dual-mode of action, promoting char formation in the condensed phase while also

providing some gas-phase inhibition. While specific, directly comparable quantitative data for

Antiblaze 100 is limited in open literature, the general performance of chlorinated phosphate

esters suggests they can be effective flame retardants.

For researchers and professionals, the choice between these or other flame retardants will

depend on the specific polymer, application requirements, regulatory landscape, and the

desired balance of performance properties. Further independent testing is recommended to

generate direct comparative data for specific formulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b10775394?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Decabromodiphenyl_ether
https://pmc.ncbi.nlm.nih.gov/articles/PMC6393176/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6393176/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6393176/
https://www.researchgate.net/figure/TGA-data-for-different-bromine-based-flame-retardant-BFRs_tbl2_259140656
https://www.benchchem.com/product/b10775394#antiblaze-100-vs-decabromodiphenyl-ether-decabde-performance
https://www.benchchem.com/product/b10775394#antiblaze-100-vs-decabromodiphenyl-ether-decabde-performance
https://www.benchchem.com/product/b10775394#antiblaze-100-vs-decabromodiphenyl-ether-decabde-performance
https://www.benchchem.com/product/b10775394#antiblaze-100-vs-decabromodiphenyl-ether-decabde-performance
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10775394?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10775394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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